Cas no 108051-26-9 (2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-)

2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- structure
108051-26-9 structure
Product Name:2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
CAS No:108051-26-9
MF:C18H16O5
MW:312.316645622253
CID:193465
PubChem ID:6447960
Update Time:2025-04-19

2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
    • (2E)-1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-2-prope n-1-one
    • 1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
    • (2E)-1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • Acrylophenone, 5'-acetyl-2',4'-dihydroxy-3-(p-methoxyphenyl)-
    • BRN 5589031
    • 2-Propen-1-one, 1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
    • 108051-26-9
    • Inchi: 1S/C18H16O5/c1-11(19)14-9-15(18(22)10-17(14)21)16(20)8-5-12-3-6-13(23-2)7-4-12/h3-10,21-22H,1-2H3/b8-5+
    • InChI Key: YUXJUMJXMFYOPQ-VMPITWQZSA-N
    • SMILES: OC1C=C(C(C(C)=O)=CC=1C(/C=C/C1C=CC(=CC=1)OC)=O)O

Computed Properties

  • Exact Mass: 312.09978
  • Monoisotopic Mass: 312.099774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.289
  • Boiling Point: 556.4°Cat760mmHg
  • Flash Point: 205°C
  • Refractive Index: 1.642
  • PSA: 83.83
  • LogP: 3.20510
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